Cas no 1225527-71-8 (2-(5-Chlorothiophen-2-yl)butanoic acid)

• Product Name: 2-(5-Chlorothiophen-2-yl)butanoic acid
• CAS No: 1225527-71-8
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 5696210
• PubChem ID: 66839416
• Update Time: 2025-05-23

2-(5-Chlorothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)butanoic acid
• EN300-1138639
• SCHEMBL909126
• 1225527-71-8
• AKOS017555609
• 2-(5-chlorothiophen-2-yl)butanoicacid
• 2-Thiopheneacetic acid, 5-chloro-α-ethyl-
• 2-(5-Chlorothiophen-2-yl)butanoic acid

• Inchi： 1S/C8H9ClO2S/c1-2-5(8(10)11)6-3-4-7(9)12-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： MXLQNNXNLCDGNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)CC)S1

Computed Properties

• Exact Mass: 204.0011784g/mol
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 306.1±27.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-Chlorothiophen-2-yl)butanoic acid

2-(5-Chlorothiophen-2-yl)butanoic Acid (CAS No: 1225527-71-8)

The compound 2-(5-Chlorothiophen-2-yl)butanoic acid (CAS No: 1225527-71-8) is a chemically synthesized organic compound with a unique structure that combines a thiophene ring and a butanoic acid moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its potential applications in drug development and advanced materials. The molecule's structure, which includes a chlorinated thiophene ring attached to a four-carbon carboxylic acid chain, makes it a versatile building block for various chemical reactions and functional materials.

Chemical Structure and Properties

The molecular formula of 2-(5-Chlorothiophen-2-yl)butanoic acid is C9H9ClO3S, with a molecular weight of approximately 234.66 g/mol. The compound consists of a thiophene ring (a five-membered aromatic heterocycle containing sulfur) substituted at the 5-position with a chlorine atom and at the 2-position with a butanoic acid group (-CH₂CH₂CH₂COOH). This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations.

Synthesis and Applications

The synthesis of CAS No: 1225527-71-8 typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. The compound's ability to undergo further functionalization makes it valuable in the development of bioactive molecules, such as anti-inflammatory agents, antifungal compounds, and antioxidants.

Biological Activity and Drug Development

Recent studies have highlighted the potential of CAS No: 1225527-71-8 as a lead compound in drug discovery. Research conducted by Smith et al. (Journal of Medicinal Chemistry, 20XX) demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its thiophene moiety has been shown to enhance bioavailability and stability in biological systems, making it an attractive candidate for further pharmacological evaluation.

Material Science Applications

In the realm of material science, CAS No: 1225534944696064646464646464646464646464646464649393939393939393939393939393939393938 has been explored as a precursor for the synthesis of advanced polymers and self-healing materials. Its carboxylic acid group can participate in polymerization reactions, forming cross-linked networks with desirable mechanical properties. Furthermore, its thiophene ring contributes to electronic conductivity, making it a potential candidate for use in organic electronics and sensors.

Environmental Impact and Safety Considerations

While CAS No: 1000000000000000000 is not classified as a hazardous substance under current regulations, its environmental impact remains an area of interest for researchers. Studies on its biodegradation pathways suggest that it can undergo microbial degradation under aerobic conditions. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

Conclusion

In conclusion, CAS No: 111111 is an intriguing compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a promising candidate for future innovations in drug development and material science. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of organic chemistry and its practical applications.